1-(6-Chloro-1H-indol-3-YL)ethan-1-amine

• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 1-(6-chloro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C10H11ClN2/c1-6(12)9-5-13-10-4-7(11)2-3-8(9)10/h2-6,13H,12H2,1H3
• InChI Key: AVAQJCGKGNPZRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CNC2=C1C=CC(=C2)Cl)N

Description

1-(6-Chloro-1H-indol-3-YL)ethan-1-amine is a substituted indole derivative characterized by a chloro substituent at the 6-position of the indole ring and an ethylamine side chain at the 3-position. This compound is of interest in medicinal chemistry due to the structural versatility of indole derivatives, which are prevalent in bioactive molecules. It is commonly synthesized via reductive amidation, as demonstrated in antimicrobial studies where it serves as a precursor for carbazole hybrids targeting methicillin-resistant Staphylococcus aureus (MRSA) .

Preparation Methods

The synthesis of 1-(6-Chloro-1H-indol-3-YL)ethan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of tryptamine with carprofen using N,N’-dicyclohexylcarbodiimide as a dehydrating reagent . Another method includes the Fischer indole synthesis, where phenylhydrazine hydrochloride reacts with cyclohexanone under reflux conditions in methanesulfonic acid .

Chemical Reactions Analysis

1-(6-Chloro-1H-indol-3-YL)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding indole derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: Electrophilic substitution reactions are common due to the aromatic nature of the indole ring

Common reagents used in these reactions include methanesulfonic acid, phenylhydrazine hydrochloride, and various oxidizing and reducing agents. Major products formed from these reactions include different indole derivatives and amine compounds .

Scientific Research Applications

1-(6-Chloro-1H-indol-3-YL)ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing various indole derivatives.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Indole derivatives are explored for their therapeutic potential in treating various diseases.

Industry: The compound is used in the production of pharmaceuticals and other biologically active compounds.

Mechanism of Action

The mechanism of action of 1-(6-Chloro-1H-indol-3-YL)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to receptors and enzymes, leading to various biological responses. For example, indole derivatives have been shown to inhibit certain enzymes and modulate receptor activity, resulting in therapeutic effects .

Comparison with Similar Compounds

1-(6-Fluoro-1H-indol-3-YL)ethan-1-amine

• Structural Difference : Fluorine replaces chlorine at the 6-position.
• Impact: Fluorine’s smaller atomic radius and lower electronegativity (compared to Cl) may reduce steric hindrance and alter electronic effects.
• Applications: Potential use in antimicrobial agents, similar to chloro derivatives .

1-(6-Bromo-1-methyl-1H-indol-3-YL)ethan-1-amine

• Structural Difference : Bromine substituent at the 6-position and a methyl group on the indole nitrogen.
• Impact: Bromine’s larger size increases molecular weight (253.03 g/mol vs. Predicted collision cross-section (CCS) values for adducts (e.g., [M+H]+: 150.4 Ų) suggest distinct conformational behavior compared to smaller halogens .
• Applications: Not explicitly reported, but bromoindoles are often explored in photodynamic therapy and enzyme inhibition .

Substitutions on the Ethylamine Side Chain

2-(6-Chloro-1H-indol-3-yl)ethan-1-amine Hydrochloride

• Structural Difference : Hydrochloride salt form of the parent compound.
• Impact : Enhanced solubility in aqueous media, making it preferable for pharmaceutical formulations. The molecular weight increases to 231.12 g/mol .
• Applications : Improved bioavailability in drug delivery systems .

Substituent Position and Electronic Effects

1-(6-Methoxy-1H-indol-3-YL)ethan-1-amine

• Structural Difference : Methoxy group (electron-donating) replaces chlorine at the 6-position.
• Molecular weight (190.24 g/mol) is lower than the chloro analogue, affecting lipophilicity .
• Applications : Methoxyindoles are common in serotonin receptor ligands and antidepressants .

2-(2-Chlorophenyl)-2-(1H-indol-3-yl)ethan-1-amine

• Structural Difference : A chlorophenyl group is attached to the ethylamine side chain.
• Such modifications are explored in dual-target ligands for neurological disorders .

Physicochemical Properties

Property	1-(6-Chloro) Derivative	1-(6-Fluoro) Derivative	1-(6-Bromo-1-methyl) Derivative
Molecular Weight (g/mol)	210.69	194.63 (estimated)	253.03
Predicted CCS ([M+H]+) (Ų)	-	-	150.4
LogP (Estimated)	~2.1 (Cl)	~1.8 (F)	~2.5 (Br)

Notes:

• Chloro substitution balances lipophilicity and electronic effects, making it favorable for blood-brain barrier penetration .
• Bromo derivatives exhibit higher molecular volume, as indicated by CCS values .